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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Bishydroxymethyl tetrahydrofuran (BHMT), with the CAS number 104-80-3, is a

versatile bio-derived platform chemical gaining significant attention in sustainable chemistry.[1]

Characterized by a five-membered tetrahydrofuran ring with hydroxymethyl groups at the 2 and

5 positions, this hygroscopic, colorless to pale yellow liquid offers a compelling alternative to

petroleum-based chemicals.[2] Its unique molecular structure enhances its reactivity and

solubility in polar solvents, making it a valuable intermediate in the synthesis of polymers,

resins, pharmaceuticals, and other fine chemicals.[1][2] This technical guide provides an in-

depth overview of the core physical properties of BHMT, detailed experimental protocols for its

synthesis, and a summary of its applications, particularly within the realm of drug development.

Core Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of 2,5-
Bishydroxymethyl tetrahydrofuran is crucial for its application in research and development.

The following tables summarize key quantitative data.
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General Properties Value References

Molecular Formula C₆H₁₂O₃ [2][3]

Molecular Weight 132.16 g/mol [3][4]

Appearance
Colorless to pale yellow,

hygroscopic liquid/oil
[2][5][6]

Odor Mild [2]

Thermodynamic Properties Value References

Melting Point < -50 °C [3][5][7]

Boiling Point
261.6 °C at 760 mmHg; 265 °C

at 760 mmHg
[3][7][8]

Flash Point 112 °C [3][8]

Vapor Pressure 0.002 mmHg at 25°C [3]

Heat of Vaporization 115 cal/g [7]

Specific Heat 0.5 cal/g/°C [7]

Optical and Spectroscopic

Properties
Value References

Refractive Index (n_D)
1.4810 (at 17.5°C, 589.3 nm);

1.4766 (at 25°C)
[3][5][7]
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Solubility and Partitioning Value References

Solubility

Slightly soluble in Ethyl

Acetate and Methanol.

Miscible with water, methanol,

ethanol, acetone, benzene,

methyl acetate, methyl ethyl

ketone, chloroform. Moderately

soluble in ether, toluene.

Almost insoluble in heptane,

methylcyclohexane.

[3][5][6][7][9]

LogP -0.48140 [3]

XLogP3 -0.7 [3]

Other Physicochemical Data Value References

Density 1.13 g/cm³ [3][8]

pKa 14.14 ± 0.10 (Predicted) [3][5]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
3 [3]

Rotatable Bond Count 2 [3]

Complexity 74.4 [3]

Exact Mass 132.078644241 [3]

Synthesis of 2,5-Bishydroxymethyl Tetrahydrofuran:
Experimental Protocols
The synthesis of 2,5-Bishydroxymethyl tetrahydrofuran typically involves the reduction of 5-

hydroxymethylfurfural (HMF), a key bio-based platform chemical derived from the dehydration

of sugars like fructose.[10] Under more forcing hydrogenation conditions, the furan ring in 2,5-

bis(hydroxymethyl)furan (BHMF) is also reduced, yielding BHMT.[10]
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Protocol 1: Catalytic Hydrogenation of 2,5-
Dihydroxymethylfuran
This protocol describes the synthesis of 2,5-dihydroxymethyl tetrahydrofuran via the catalytic

hydrogenation of 2,5-dihydroxymethylfuran.[11]

Materials:

2,5-dihydroxymethylfuran (1420.5 g)

Cationic ruthenium zeolite catalyst (113.68 g)

Methanol (1 gallon)

Hydrogen (H₂) gas

2-gallon stainless steel stirred autoclave

Procedure:

Charge the 2-gallon stainless steel stirred autoclave with 1420.5 g of 2,5-

dihydroxymethylfuran, 113.68 g of the cationic ruthenium zeolite catalyst, and 1 gallon of

methanol.[11]

Pressurize the system with hydrogen gas to 3500 psig.[11]

Heat the mixture to 30°C. An exothermic reaction will cause the temperature to rise.[11]

Use cooling water to control the exothermic reaction and maintain the desired temperature.

[11]

Continue the reaction for 5 hours, or until gas uptake ceases.[11]

Monitor the reaction progress using gas chromatography to confirm the absence of the

starting material.[11]

Upon completion, the product can be purified by distillation, yielding 2,5-dihydroxymethyl

tetrahydrofuran.[11]
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Synthesis Workflow
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Caption: Catalytic hydrogenation workflow for the synthesis of 2,5-Bishydroxymethyl
tetrahydrofuran.

Applications in Drug Development and Beyond
2,5-Bishydroxymethyl tetrahydrofuran serves as a versatile building block in organic

synthesis with significant potential in the pharmaceutical industry. Its unique molecular structure

allows for its incorporation into various drug synthesis pathways, contributing to the

development of novel therapeutics.[1] It is considered a useful fragment for synthesizing small

molecules and nucleoside derivatives.[6]

Beyond pharmaceuticals, BHMT is a key monomer in the production of next-generation

polyesters, offering a sustainable alternative to conventional polymers like PET and PBT.[1][12]

Its applications also extend to its use as a solvent, humectant, and an intermediate in the

synthesis of plasticizers, resins, and surfactants.[3][5][7][13] The growing demand for bio-based

and biodegradable materials positions BHMT as a crucial component in the development of

eco-friendly products.
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Caption: Key application areas of 2,5-Bishydroxymethyl tetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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